Cas no 1138-52-9 (3,5-Di-tert-butylphenol)

3,5-Di-tert-butylphenol Properties

Names and Identifiers

• 3,5-Di-tert-butylphenol
• 3,5-bis(1,1-dimethylethyl)Phenol
• 3,5-ditert-butylphenol
• 3,5-Di-t-butylphenol
• Phenol, 3,5-bis(1,1-dimethylethyl)-
• Phenol, 3,5-di-tert-butyl-
• F4SMH8G9W7
• ZDWSNKPLZUXBPE-UHFFFAOYSA-N
• 3,5-bis(tert-butyl)phenol
• NSC68209
• zlchem 1294
• 3,5-di-tertbutylphenol
• ChemDiv3_014149
• 3,5-di(tert-butyl)phenol
• 3,5-di-tert-butyl phenol
• 3,5-di-tertiary butylphenol
• Phenol, 3,5-bis(t-butyl)
• ZDWSNKPLZUXBPE-UHFFFAOY
• FT-0614739
• NSC 68209
• SCHEMBL18268
• D5978
• HMS1513D03
• 3,5-bis(1,1-dimethylethyl)-pheno
• CHEMBL321841
• AM82867
• PD158378
• O10925
• 1138-52-9
• AKOS001387910
• EN300-20888
• CS-W021820
• SY047068
• BAA13852
• BDBM50409534
• AB01330491-02
• NS00020561
• UNII-F4SMH8G9W7
• IDI1_029947
• SR-01000597208
• NSC-68209
• AG-672/25002600
• 3,5-Di-tert-butylphenol 100 microg/mL in Acetonitrile
• DTXSID3061558
• Z104484466
• EINECS 214-513-4
• MFCD00008829
• N,O-Diethyl-N-(4-phenyl-4-(pyridin-2-yl)butyl)hydroxylamine
• CCG-202926
• HY-W041080
• SR-01000597208-1
• InChI=1/C14H22O/c1-13(2,3)10-7-11(14(4,5)6)9-12(15)8-10/h7-9,15H,1-6H3
• C14H22O
• NCGC00337070-01
• ZDWSNKPLZUXBPE-UHFFFAOYSA-
• J-511377
• Q27277633
• 3,5-BIS(1,1-DIMETHYLETHYL)PHENOL
• DB-006313
• +Expand

• MDL： MFCD00008829
• InChIKey： ZDWSNKPLZUXBPE-UHFFFAOYSA-N
• Inchi： 1S/C14H22O/c1-13(2,3)10-7-11(14(4,5)6)9-12(15)8-10/h7-9,15H,1-6H3
• SMILES： O([H])C1C([H])=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 206.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.167
• Heavy Atom Count: 15
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.98720
• PSA: 20.23000
• Refractive Index: 1.5073 (estimate)
• Boiling Point: 281.58°C (estimate)
• Melting Point: 89-91°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 127.2°C
• Color/Form: Off white crystals or powder
• Stability/Shelf Life: Stable. Incompatible with bases, acid chlorides, acid anhydrides, oxidizing agents, brass, steel, copper, copper alloys.
• Density: 0.9389 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons